Cas no 22396-03-8 (Benzene,1-[2-(4-methoxyphenyl)ethenyl]-2,4-dinitro-)

Benzene,1-[2-(4-methoxyphenyl)ethenyl]-2,4-dinitro- structure
22396-03-8 structure
Product Name:Benzene,1-[2-(4-methoxyphenyl)ethenyl]-2,4-dinitro-
CAS No:22396-03-8
MF:C15H12N2O5
MW:300.266183853149
CID:285232
PubChem ID:1549771
Update Time:2025-04-19

Benzene,1-[2-(4-methoxyphenyl)ethenyl]-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-[2-(4-methoxyphenyl)ethenyl]-2,4-dinitro-
    • 1-[(E)-2-(4-methoxyphenyl)ethenyl]-2,4-dinitrobenzene
    • (2',4'-dinitro-stilben-4-yl)-methyl ether
    • (2',4'-Dinitro-stilben-4-yl)-methyl-aether
    • 1,3-dinitro-4-[2-(4-methoxyphenyl)ethenyl]benzene
    • 2'.4'-Dinitro-4-methoxy-stilben
    • AC1LU8L8
    • NSC406161
    • Oprea1_590378
    • T0512-4748
    • Anisole,4-dinitrostyryl)-
    • DTXSID80364314
    • 1-[(1E)-2-(4-METHOXYPHENYL)ETHENYL]-2,4-DINITROBENZENE
    • Z56871723
    • 4-[(E)-2-(2,4-dinitrophenyl)ethenyl]phenyl methyl ether
    • 2,4-Dinitro-4'-methoxystilbene
    • SCHEMBL567172
    • NSC-406161
    • AKOS000622772
    • 22396-03-8
    • Inchi: 1S/C15H12N2O5/c1-22-14-8-3-11(4-9-14)2-5-12-6-7-13(16(18)19)10-15(12)17(20)21/h2-10H,1H3/b5-2+
    • InChI Key: ZZFDGUCCHZJOQB-GORDUTHDSA-N
    • SMILES: O(C)C1C=CC(=CC=1)/C=C/C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 300.07466
  • Monoisotopic Mass: 300.07462149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 95.51
  • LogP: 4.72840
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